Cas no 7335-08-2 (n-octyl pyrrolidine)
n-octyl pyrrolidine structure
Product Name:n-octyl pyrrolidine
CAS No:7335-08-2
MF:C12H25N
MW:183.333603620529
CID:977980
PubChem ID:10012602
Update Time:2025-04-19
n-octyl pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- n-octyl pyrrolidine
- 1-octyl-pyrrolidine;N-OCTYL PYRROLIDINE;1-pyrrolidinooctane;N-Octyl-pyrrolidin;
- 1-octylpyrrolidine
- 7335-08-2
- 1-octyl-pyrrolidine
- DTXSID00434104
- A818648
- SCHEMBL1187251
- AKOS006229704
- N-OCTYLPYRROLIDINE
-
- Inchi: 1S/C12H25N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h2-12H2,1H3
- InChI Key: IQTWKCSNWONACC-UHFFFAOYSA-N
- SMILES: N1(CCCCCCCC)CCCC1
Computed Properties
- Exact Mass: 183.19900
- Monoisotopic Mass: 183.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24000
- LogP: 3.38060
n-octyl pyrrolidine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
7335-08-2 (n-octyl pyrrolidine) Related Products
- 1116-76-3(Trioctylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 7396-58-9(N-Methyldidecylamine)
- 102-87-4(Tridodecylamine)
- 4455-26-9(Methyldioctylamine)
- 120-94-5(1-Methylpyrrolidine)
- 767-10-2(1-Butylpyrrolidine)
- 102-86-3(Trihexylamine)
- 621-77-2(Triamylamine(mixture of branched chain isomers))
- 2915-90-4(Didodecylmethylamine)
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